Cas no 2138541-64-5 (10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane)

• Product Name: 10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane
• CAS No: 2138541-64-5
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 6470223
• PubChem ID: 165500640
• Update Time: 2025-06-08

10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane Chemical and Physical Properties

Names and Identifiers

• 2138541-64-5
• 10-(2-nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane
• EN300-1169909
• 10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane

• Inchi： 1S/C14H19N3O4S/c18-17(19)13-6-1-2-7-14(13)22(20,21)16-11-4-3-5-12(16)10-15-9-8-11/h1-2,6-7,11-12,15H,3-5,8-10H2
• InChI Key： YKOMILRQTVVFNC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C2CNCCC1CCC2)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on 10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane

Comprehensive Overview of 10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane (CAS No. 2138541-64-5)

The compound 10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane (CAS No. 2138541-64-5) is a highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This bicyclic structure, featuring a 3,10-diazabicyclo[4.3.1]decane core, is functionalized with a 2-nitrobenzenesulfonyl group, which imparts unique reactivity and potential applications in drug discovery and material science. Researchers are increasingly exploring its utility as a building block for complex molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in 10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane is its structural versatility. The diazabicyclo scaffold is known for its conformational rigidity, which can enhance binding affinity to biological targets. Meanwhile, the nitrobenzenesulfonyl moiety offers opportunities for further derivatization, making it a valuable intermediate in multi-step synthetic routes. Recent studies have highlighted its potential in the design of enzyme inhibitors and receptor modulators, aligning with the current trend of precision medicine and targeted therapies.

In the context of green chemistry and sustainable synthesis, 10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane has also been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing protocols to minimize waste and reduce the use of hazardous reagents, addressing the global demand for environmentally responsible chemical processes. This aligns with the broader industry shift toward green solvents and catalytic methods, which are frequently searched topics in academic and industrial circles.

Another area of exploration for this compound is its role in photopharmacology, a cutting-edge field where light-sensitive molecules are used to control drug activity with spatial and temporal precision. The nitrobenzenesulfonyl group’s photolabile properties make 10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane a candidate for developing "smart" therapeutics that can be activated or deactivated on demand. This application resonates with the rising popularity of precision drug delivery systems, a hot topic in biomedical research.

From a commercial perspective, the demand for 10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane is driven by its inclusion in custom synthesis libraries and catalog offerings for pharmaceutical and biotech companies. Its CAS No. 2138541-64-5 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control. Suppliers often highlight its high purity and stability, which are essential for reproducible research outcomes.

In summary, 10-(2-Nitrobenzenesulfonyl)-3,10-diazabicyclo[4.3.1]decane represents a compelling case study in the intersection of synthetic chemistry and applied life sciences. Its structural features, combined with emerging applications in drug discovery and sustainable chemistry, position it as a molecule of enduring relevance. As research continues to uncover its full potential, this compound is likely to remain a focal point for innovation in the years to come.